Cas no 1361653-38-4 (3-(2,6-Dichlorophenyl)-4-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-(2,6-Dichlorophenyl)-4-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1361653-38-4
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4919553
• Update Time: 2025-10-12

3-(2,6-Dichlorophenyl)-4-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-4-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-6-2-1-3-7(14)9(6)10-8(19)4-5-18-11(10)12(15,16)17/h1-5H,(H,18,19)
• InChI Key： WMEFZEKDSMCLQS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C=CNC=1C(F)(F)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 435
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1

Additional information on 3-(2,6-Dichlorophenyl)-4-hydroxy-2-(trifluoromethyl)pyridine

Introduction to 3-(2,6-Dichlorophenyl)-4-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1361653-38-4)

3-(2,6-Dichlorophenyl)-4-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1361653-38-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with a dichlorophenyl group, a hydroxyl group, and a trifluoromethyl group. These functional groups contribute to the compound's distinct chemical properties and potential biological activities.

The hydroxyl group at the 4-position of the pyridine ring is particularly noteworthy, as it can participate in hydrogen bonding and other intermolecular interactions, which are crucial for the compound's bioactivity. The dichlorophenyl group at the 2-position of the pyridine ring adds steric bulk and electronic effects, influencing the compound's solubility and metabolic stability. The trifluoromethyl group at the 2-position further enhances the compound's lipophilicity and can modulate its binding affinity to various biological targets.

Recent studies have explored the potential applications of 3-(2,6-Dichlorophenyl)-4-hydroxy-2-(trifluoromethyl)pyridine in various therapeutic areas. One notable area of research is its use as a lead compound for developing novel antiviral agents. The compound has shown promising activity against several viral pathogens, including influenza and herpes simplex viruses. The mechanism of action is thought to involve interference with viral replication processes, although further investigations are needed to elucidate the exact molecular targets.

In addition to its antiviral properties, 3-(2,6-Dichlorophenyl)-4-hydroxy-2-(trifluoromethyl)pyridine has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to the compound's ability to modulate signaling pathways involved in inflammation.

The pharmacokinetic properties of 3-(2,6-Dichlorophenyl)-4-hydroxy-2-(trifluoromethyl)pyridine have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties make it an attractive candidate for further development into a drug candidate.

To further enhance the therapeutic efficacy of 3-(2,6-Dichlorophenyl)-4-hydroxy-2-(trifluoromethyl)pyridine, researchers have explored various chemical modifications. For example, substituting different functional groups at various positions on the pyridine ring has led to derivatives with improved potency and selectivity. These efforts have resulted in a series of compounds with enhanced biological activities and reduced side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,6-Dichlorophenyl)-4-hydroxy-2-(trifluoromethyl)pyridine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. Phase II trials are expected to provide more detailed insights into its efficacy in treating specific diseases.

In conclusion, 3-(2,6-Dichlorophenyl)-4-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1361653-38-4) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.